BENGHE Foundational & Exploratory

Check Availability & Pricing

2,2-Dimethyl-3-octanone structural formula

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 2,2-Dimethyl-3-octanone
CAS No.: 5340-64-7
Cat. No.: B1266652
\ v

An In-Depth Technical Guide to 2,2-Dimethyl-3-octanone: Structure, Synthesis, and
Spectroscopic Characterization

Abstract

This technical guide provides a comprehensive overview of 2,2-dimethyl-3-octanone, a
saturated ketone characterized by significant steric hindrance adjacent to its carbonyl group.
We will delve into its structural formula, including IUPAC nomenclature and key chemical
features. This guide will detail plausible synthetic methodologies, emphasizing the rationale
behind precursor selection and reaction mechanisms. Furthermore, a thorough analysis of its
expected spectroscopic signatures—!H NMR, 3C NMR, Infrared (IR) Spectroscopy, and Mass
Spectrometry (MS)—is presented to aid in its unambiguous identification. The document
concludes with essential safety and handling protocols, making it a vital resource for
researchers, chemists, and professionals in drug development and chemical synthesis.

Introduction to Aliphatic Ketones

Ketones are a fundamental class of organic compounds characterized by a carbonyl group
(C=0) where the carbonyl carbon is bonded to two other carbon atoms. This functional group
imparts a distinct polarity and reactivity to the molecule, making ketones crucial intermediates
and building blocks in organic synthesis. Their applications range from industrial solvents to
key precursors in the pharmaceutical and fragrance industries. The specific arrangement of
alkyl or aryl groups around the carbonyl function dictates the molecule's steric and electronic
properties, which in turn governs its reactivity. 2,2-Dimethyl-3-octanone serves as an
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excellent case study for understanding the impact of a sterically demanding group on the
chemical behavior of an aliphatic ketone.

The Structural Formula of 2,2-Dimethyl-3-octanone
IUPAC Nomenclature and Molecular Formula

The compound's structure is systematically named according to the International Union of Pure
and Applied Chemistry (IUPAC) rules.[1][2] The process involves:

« |dentifying the Parent Chain: The longest continuous carbon chain containing the carbonyl
group has eight carbons, making it an octane derivative.

« |dentifying the Principal Functional Group: The presence of a carbonyl group within the chain
designates the molecule as a ketone, leading to the suffix "-one".[3]

e Numbering the Chain: The chain is numbered from the end that gives the carbonyl carbon
the lowest possible number. In this case, numbering from the right gives the carbonyl carbon
position 3.

o Naming Substituents: Two methyl groups are attached to carbon 2. Combining these
elements, the IUPAC name is 2,2-dimethyloctan-3-one.[4]

The molecular formula is C10H200, and its molecular weight is approximately 156.27 g/mol .[4]

[5]

2D Structural Representation

The 2D structure of the molecule clearly illustrates the connectivity of the atoms.

Caption: 2D Structure of 2,2-Dimethyl-3-octanone

Key Structural Features

The structure of 2,2-dimethyl-3-octanone is defined by two primary components:

e The Carbonyl Group: Located at the C3 position, this functional group is the molecule's
primary site of reactivity for nucleophilic addition.
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e The tert-Butyl Group: The 2,2-dimethylpropyl moiety, commonly known as a tert-butyl group,
is directly attached to the carbonyl carbon (an a-carbon). This bulky group creates significant
steric hindrance, which physically blocks the approach of reagents to both the a-carbon and
the adjacent carbonyl carbon. This feature dramatically reduces the reactivity compared to
less hindered ketones.

Synthesis of 2,2-Dimethyl-3-octanone

The synthesis of this ketone can be approached from several standard organic chemistry
pathways. The choice of method often depends on the availability of starting materials and the
desired scale of the reaction. The oxidation of a corresponding secondary alcohol is a highly
reliable and common method.[6][7]

Synthetic Route: Oxidation of 2,2-Dimethyl-3-octanol

The most direct route involves the oxidation of the secondary alcohol, 2,2-dimethyl-3-octanol. A
variety of oxidizing agents can accomplish this transformation.[8] For laboratory-scale
synthesis, reagents like Pyridinium chlorochromate (PCC) or a Swern oxidation are preferred
because they use mild conditions that minimize the risk of side reactions.[8][9] Stronger
oxidants like chromic acid are also effective.[6]

The causality for this choice is clear: oxidation of secondary alcohols is a high-yielding, robust
reaction that stops cleanly at the ketone stage, as further oxidation would require the cleavage
of a strong carbon-carbon bond, which is energetically unfavorable.[10]

2,2-Dimethyl-3-octanol

(Precursor) W»

2,2-Dimethyl-3-octanone
(Product)

Oxidizing Agent
(e.g., PCC, H2CrOa4)

Click to download full resolution via product page

Caption: Workflow for the Synthesis of 2,2-Dimethyl-3-octanone
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Experimental Protocol: Oxidation with Chromic Acid
(Jones Oxidation)

This protocol describes a self-validating system where the disappearance of the starting
alcohol and the appearance of the ketone product can be monitored by Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

Materials:

2,2-Dimethyl-3-octanol

o Acetone (anhydrous)

e Jones Reagent (a solution of chromium trioxide in sulfuric acid)

» Diethyl ether

e Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

e |ce bath

Procedure:

o Reaction Setup: Dissolve 2,2-dimethyl-3-octanol in a volume of acetone and place the flask
in an ice bath to maintain a temperature of 0-5°C.

o Addition of Oxidant: While stirring vigorously, add Jones reagent dropwise to the alcohol
solution. The reaction is exothermic, and the rate of addition should be controlled to keep the
temperature below 10°C. The solution will turn from orange-red to a cloudy green as the
Cr(VI) is reduced to Cr(lll).

e Reaction Monitoring: Monitor the reaction's progress using TLC. The disappearance of the
alcohol spot (higher polarity) and the appearance of the ketone spot (lower polarity) indicates
the reaction is proceeding.
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e Quenching: Once the starting material is consumed, quench the reaction by adding
isopropanol until the orange color disappears completely, ensuring all excess oxidant is
consumed.

o Workup: Dilute the mixture with water and extract the product into diethyl ether (3x).

 Purification: Combine the organic layers and wash sequentially with water and saturated
sodium bicarbonate solution to remove any remaining acid. Dry the organic layer over
anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

« |solation: The crude product can be further purified by vacuum distillation to yield pure 2,2-
dimethyl-3-octanone.

Spectroscopic Characterization

The identity and purity of the synthesized 2,2-dimethyl-3-octanone are confirmed through a
combination of spectroscopic techniques. The predicted data below is based on the known
effects of its functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show distinct signals. The nine protons of
the sterically hindered tert-butyl group will appear as a sharp singlet around & 1.1 ppm due to
their equivalence and lack of adjacent protons. The a-methylene (CH2) protons at C4 will be
deshielded by the carbonyl group and should appear as a triplet around & 2.4 ppm. The
terminal methyl group of the pentyl chain (C8) will be a triplet around & 0.9 ppm.

e 13C NMR: The carbon NMR will be highly informative. The carbonyl carbon (C3) will be the
most deshielded, appearing far downfield (>210 ppm). The quaternary carbon of the tert-
butyl group (C2) will also be distinct. The remaining carbons of the pentyl chain will appear in
the typical aliphatic region (& 14-40 ppm).

Infrared (IR) Spectroscopy

The IR spectrum provides definitive evidence of the carbonyl group. A very strong, sharp
absorption peak is expected in the range of 1710-1720 cm~.[11][12] The presence of this peak
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and the absence of a broad O-H stretch (around 3300 cm~1) from the starting alcohol confirm a
successful oxidation.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and gain structural information
from fragmentation patterns.

e Molecular lon: The molecular ion peak (M*) should be observed at m/z = 156.

o Fragmentation: The most characteristic fragmentation pattern for this ketone is a-cleavage.
This involves the breaking of the bond between the carbonyl carbon and an adjacent carbon.
Cleavage on the side of the tert-butyl group is highly favored due to the formation of the very
stable tert-butyl cation. This will result in a prominent base peak at m/z = 57.[4] Another
significant peak from a-cleavage on the other side would be at m/z = 99 (loss of the pentyl

group).

Summary of SpectroscopicData @@

Technique Expected Observation

0 ~1.1 (s, 9H, -C(CH3)3), d ~2.4 (t, 2H, -CO-

1H NMR _

CHz2-), 8 ~0.9 (t, 3H, chain -CHs3)

0 > 210 (C=0), Other distinct signals for the
13C NMR _ , _

quaternary carbon and the aliphatic chain.
R Strong, sharp peak at ~1715 cm~1 (C=0

stretch).[11]

Molecular lon (M*) at m/z = 156. Base peak at
MS (EI) m/z = 57 corresponding to the [C(CHs3)s]*

fragment. Other significant peaks at m/z = 99.[4]

Chemical Reactivity

The reactivity of 2,2-dimethyl-3-octanone is dominated by the steric hindrance of the tert-butyl
group.
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» Nucleophilic Addition: While the carbonyl carbon is electrophilic, the approach of
nucleophiles is severely impeded. Reactions like Grignard addition or hydride reduction will
be significantly slower compared to less hindered ketones like 2-octanone.

o 0-Carbon Reactivity: The a-carbon (C2) bears no protons, so reactions involving enolate
formation at this position (e.g., aldol condensation, halogenation) are impossible. The other
a-carbon (C4) has protons, but enolate formation may still be sterically disfavored.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2,2-dimethyl-3-octanone is not widely available,
general precautions for handling similar aliphatic ketones should be strictly followed.[13]

Flammability: Ketones are generally flammable liquids. Keep away from heat, sparks, open
flames, and other ignition sources. Use in a well-ventilated area or a chemical fume hood.
[14]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves (e.g., nitrile), and a lab coat.[15][16]

» Handling: Avoid inhalation of vapors and contact with skin and eyes.[16] In case of contact,
rinse the affected area thoroughly with water.

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
oxidizing agents.[13]

Conclusion

2,2-Dimethyl-3-octanone is a structurally interesting ketone whose chemical properties are
largely dictated by the steric bulk of its a-tert-butyl group. Its synthesis is readily achievable
through standard methods like the oxidation of its corresponding secondary alcohol. The
unambiguous characterization of this molecule relies on a combination of NMR, IR, and MS,
which provide clear and predictable signatures, most notably the base peak at m/z =57 in its
mass spectrum. Understanding the interplay between its structure and reactivity is essential for
its potential use as a specialized building block in complex organic synthesis.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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